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Compound of Interest

Compound Name: 2-Nitronaphthalene

Cat. No.: B181648 Get Quote

Ensuring the safe and compliant disposal of 2-Nitronaphthalene is critical for laboratory safety

and environmental protection. This substance is classified as a flammable solid, a suspected

human carcinogen, and is toxic to aquatic life with long-lasting effects.[1][2][3][4] Adherence to

proper disposal protocols is mandatory to mitigate these risks.

Immediate Safety and Handling Precautions
Before handling or disposing of 2-Nitronaphthalene, it is essential to be familiar with its

hazards. The compound is a combustible solid that can form explosive mixtures with air in dust

form.[1][2] It may cause cancer and can lead to the formation of methemoglobin if absorbed

into the body.[1][5]

Personal Protective Equipment (PPE): Always wear the following appropriate personal

protective equipment when handling 2-Nitronaphthalene:

Gloves: Chemical-resistant gloves.

Protective Clothing: Flame-retardant, antistatic protective clothing.[3]

Eye/Face Protection: Safety goggles or a face shield.[1][5]

Respiratory Protection: Use a P2 filter respirator for harmful particles, especially when

dealing with powders or dust.[1][5][6]
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Work should be conducted in a well-ventilated area, and all sources of ignition, such as open

flames or sparks, must be eliminated.[1][3] Use non-sparking tools for handling.[1]

Spill Management Protocol
In the event of a spill, immediate and careful action is required to contain the substance and

prevent exposure or environmental release.

Step-by-Step Spill Cleanup:

Evacuate and Isolate: For a large spill, consider an initial downwind evacuation of at least

100 meters (330 feet).[6] Isolate the spill area immediately.[6]

Control Dust: Prevent the dispersion of dust.[5] If appropriate, moisten the spilled solid with

water first to prevent it from becoming airborne.[1][6]

Containment:

Small Dry Spill: With a clean, spark-proof shovel, carefully place the material into a clean,

dry, and covered container for disposal.[6][7]

Large Spill: Wet the material down with water and create a dike for later disposal.[6]

Prevent the spill from entering waterways, sewers, basements, or confined areas.[3][6]

Collect Spillage: Carefully sweep the spilled substance into a suitable, covered container.[1]

[5]

Decontamination: Clean the affected area thoroughly.

Disposal: The collected material must be treated as hazardous waste and disposed of

promptly in accordance with all applicable regulations.[1]

Waste Disposal Procedure
2-Nitronaphthalene and its container must be disposed of as hazardous waste.[2] Do not mix

it with other waste streams.[3]

Step-by-Step Disposal Guide:
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Waste Collection: Collect waste 2-Nitronaphthalene, including any contaminated materials

(like absorbent pads from a spill), in its original container or a designated, compatible, and

properly sealed hazardous waste container.[3][7]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"2-Nitronaphthalene." Ensure the label includes all relevant hazard pictograms (e.g., Health

Hazard, Environmental Hazard).[4]

Storage: Store the sealed waste container in a designated, locked, cool, dry, and well-

ventilated secondary containment area away from incompatible substances.[1][2][7]

Arrange for Professional Disposal: Contact a certified hazardous waste disposal company to

arrange for pickup and disposal. This material must be disposed of at an approved waste

disposal plant or an appropriate treatment and disposal facility.[1][3][8] Do not attempt to

dispose of this chemical down the drain or in regular trash.[3]

Container Disposal: Handle uncleaned, empty containers in the same manner as the product

itself.[3]

Key Chemical and Safety Data
The following table summarizes important quantitative data for 2-Nitronaphthalene.

Parameter Value Reference

UN Number 2538 [3][4]

UN Hazard Class 4.1 (Flammable Solid) [3][5]

UN Packing Group III [5]

GHS Hazard Statements

H350 (May cause cancer),

H411 (Toxic to aquatic life with

long lasting effects), H228

(Flammable solid)

[1][3][4]

LD50 (Oral, rabbit) 2650 mg/kg [7]

LD50 (Oral, rat) 4400 mg/kg [7]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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